Cas no 1234845-29-4 (Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate)

• Product Name: Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate
• CAS No: 1234845-29-4
• MF: C₁₃H₁₅FO₃
• MW: 238.254807710648
• CID: 1092041
• PubChem ID: 58566289
• Update Time: 2025-07-25

Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate
• ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropane-1-carboxylate
• 2-(3-fluoro-4-methoxy-phenyl)-cyclopropane carboxylic acid ethyl ester
• 2-(3-fluoro-4-methoxy-phenyl)-cyclopropane carboxylic acid-ethyl ester
• CS-0443183
• BZBCHSSTZGHRES-UHFFFAOYSA-N
• Ethyl2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate
• ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropane carboxylate
• 1234845-29-4
• 2-(3-fluoro-4-methoxy-phenyl)-cyclopropanecarboxylic acid ethyl ester
• SCHEMBL2429715

• Inchi： 1S/C13H15FO3/c1-3-17-13(15)10-7-9(10)8-4-5-12(16-2)11(14)6-8/h4-6,9-10H,3,7H2,1-2H3
• InChI Key： BZBCHSSTZGHRES-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CC1C(=O)OCC)OC

Computed Properties

• Exact Mass: 238.10052250g/mol
• Monoisotopic Mass: 238.10052250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate

Comprehensive Overview of Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate (CAS No. 1234845-29-4)

Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate (CAS No. 1234845-29-4) is a fluorinated cyclopropane derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane ring and methoxy-fluoro substitution, has garnered attention due to its potential as a building block in drug discovery. Researchers are increasingly exploring its role in modulating biological activity, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The structural features of Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate make it a versatile intermediate in organic synthesis. The presence of the fluorine atom enhances its metabolic stability and bioavailability, while the ester group allows for further functionalization. Recent studies highlight its utility in the development of small-molecule inhibitors and probe compounds for chemical biology. These properties align with current trends in precision medicine, where researchers seek compounds with tailored pharmacokinetic profiles.

In the context of green chemistry, CAS No. 1234845-29-4 has been evaluated for its synthetic efficiency and environmental impact. Modern synthetic routes emphasize catalytic methods to reduce waste, a topic highly relevant to sustainable pharmaceutical manufacturing. Questions like "How to optimize the synthesis of fluorinated cyclopropanes?" or "What are the eco-friendly alternatives for esterification?" reflect growing interest in this area. The compound’s compatibility with flow chemistry and microwave-assisted synthesis further enhances its appeal.

From a commercial perspective, Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate is available through specialized suppliers catering to the fine chemicals market. Its pricing and purity (often ≥98%) are frequently searched by procurement specialists. Analytical data, including NMR spectra and HPLC chromatograms, are critical for quality assurance—another common query among users. The compound’s stability under storage conditions (e.g., -20°C in inert atmospheres) is also a key consideration for long-term applications.

Emerging applications of CAS No. 1234845-29-4 include its use in covalent organic frameworks (COFs) and material science. Its rigid cyclopropane core contributes to the design of porous materials for gas storage or catalysis. Such interdisciplinary uses underscore its value beyond traditional chemistry. As AI-driven drug discovery accelerates, demand for structurally diverse scaffolds like this compound is expected to rise, making it a focal point for high-throughput screening libraries.

For researchers investigating structure-activity relationships (SAR), this compound offers a template for probing steric and electronic effects. Computational studies comparing its molecular docking performance with non-fluorinated analogs are gaining traction. These insights address frequent search terms like "fluorine effects in drug design" or "cyclopropane conformational analysis," bridging theoretical and experimental chemistry.

In summary, Ethyl 2-(3-fluoro-4-methoxyphenyl)cyclopropanecarboxylate (CAS No. 1234845-29-4) exemplifies innovation at the intersection of synthetic chemistry and applied sciences. Its multifaceted roles—from medicinal chemistry to advanced materials—reflect the compound’s adaptability to evolving scientific challenges. With ongoing advancements in automated synthesis and data-driven research, its relevance is poised to expand further.